Cas no 2881-40-5 (2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-, potassium salt (1:2))

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-, potassium salt (1:2)
• CAS No: 2881-40-5
• MF: C₆H₂K₂O₄
• MW: 216.274283885956
• CID: 290510
• PubChem ID: 76148
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-, potassium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-, potassium salt (1:2)
• dipotassium,3,6-dioxocyclohexa-1,4-diene-1,4-diolate
• 2881-40-5
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-, dipotassium salt
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dihydroxy-, potassium salt (1:2)
• DTXSID0062682

• Inchi： 1S/C6H4O4.2K/c7-3-1-4(8)6(10)2-5(3)9;;/h1-2,7,10H;;/q;2*+1/p-2
• InChI Key： IUMCPOTVJAMFIA-UHFFFAOYSA-L
• SMILES： [K+].[K+].[O-]C1=CC(C(=CC1=O)[O-])=O

Computed Properties

• Exact Mass: 215.92266
• Monoisotopic Mass: 215.922722
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Boiling Point: 322.3°Cat760mmHg
• Flash Point: 162.9°C
• PSA: 80.26